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For Immediate Release

Boeravinone B, a rotenoid isolated from the medicinal plant Boerhaavia diffusa, has
demonstrated a range of promising pharmacological activities in preclinical studies. This guide
provides a comprehensive comparison of the in vitro and in vivo efficacy of Boeravinone B,
with a focus on its anticancer, anti-inflammatory, and antioxidant properties. The information
presented herein is intended for researchers, scientists, and drug development professionals to
facilitate an objective evaluation of this natural compound's therapeutic potential.

I. Anticancer Activity

Boeravinone B has shown significant cytotoxic effects against various cancer cell lines in vitro,
with evidence suggesting its efficacy in in vivo models as well.

In Vitro Anticancer Efficacy

Studies have demonstrated that Boeravinone B inhibits the proliferation of human colon
cancer cells in a dose-dependent manner.
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Cell Line IC50 (pM)
HCT-116 5.7x0.24
SW-620 8.4+0.37
HT-29 3.7x0.14

Data from a study on human colon cancer cell
lines indicates the concentration of Boeravinone
B required to inhibit cell growth by 50%.[1]

In Vivo Anticancer Efficacy

In vivo studies have begun to corroborate the in vitro anticancer findings, although
comprehensive dose-response data is still emerging. In a xenograft model utilizing human
colon cancer cells, a specific dose of Boeravinone B has been shown to be effective.

Animal Model Cancer Type Dosage Effect
Not specified
Mouse Xenograft Human Colon Cancer 50 mg/kg quantitatively in the
initial findings.

Further dose-response studies are required to establish a clear relationship between the in
vitro IC50 values and the effective doses in vivo.

Signaling Pathways in Anticancer Activity

Boeravinone B exerts its anticancer effects by targeting key signaling pathways involved in
cell proliferation and survival. Notably, it has been shown to induce the internalization and
degradation of Epidermal Growth Factor Receptor (EGFR) and ErbB2 in human colon cancer
cells.[1] This disrupts downstream signaling cascades, including the MAPK and PI3K/Akt
pathways, ultimately leading to decreased cell proliferation and the induction of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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